Cas no 1225914-71-5 (3-Amino-6-(3,4-difluorophenyl)pyridine)

• Product Name: 3-Amino-6-(3,4-difluorophenyl)pyridine
• CAS No: 1225914-71-5
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• MDL: MFCD16306302
• CID: 4782650
• Update Time: 2025-06-11

3-Amino-6-(3,4-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(3,4-difluorophenyl)pyridine

• MDL： MFCD16306302
• Inchi： 1S/C11H8F2N2/c12-9-3-1-7(5-10(9)13)11-4-2-8(14)6-15-11/h1-6H,14H2
• InChI Key： WBZFNMHQJAYCNU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Amino-6-(3,4-difluorophenyl)pyridine

Introduction to 3-Amino-6-(3,4-difluorophenyl)pyridine (CAS No: 1225914-71-5)

3-Amino-6-(3,4-difluorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1225914-71-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both amino and difluorophenyl groups imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound belongs to the pyridine class of heterocycles, which are widely recognized for their role in drug discovery. Pyridine derivatives exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the aromatic ring further modulates the pharmacokinetic and pharmacodynamic profiles of the molecule. Specifically, the 3,4-difluorophenyl moiety enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, 3-Amino-6-(3,4-difluorophenyl)pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which play a crucial role in cancer therapy. The amino group provides a site for further functionalization, allowing chemists to attach diverse pharmacophores that can interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structure to create analogs with enhanced binding affinity and reduced toxicity. The difluorophenyl group, in particular, has been shown to improve binding interactions with proteins by increasing hydrophobic interactions and reducing polar surface area. These modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 3-Amino-6-(3,4-difluorophenyl)pyridine typically involves multi-step organic reactions, including condensation, fluorination, and amination processes. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired pyridine core.

Recent advancements in computational chemistry have also contributed to the understanding of 3-Amino-6-(3,4-difluorophenyl)pyridine's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing next-generation drugs. These simulations help predict binding affinities and identify potential side effects before experimental validation is necessary.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Fluorinated pyridines are known to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. This makes 3-Amino-6-(3,4-difluorophenyl)pyridine a promising candidate for developing novel antibiotics to combat resistant strains of bacteria.

In conclusion,3-Amino-6-(3,4-difluorophenyl)pyridine (CAS No: 1225914-71-5) represents a fascinating example of how structural modifications can enhance biological activity. Its unique combination of functional groups makes it a versatile tool for drug discovery, with applications spanning multiple therapeutic areas. As research continues to uncover new ways to utilize this compound,its significance in pharmaceutical development is likely to grow even further.